Cas no 1157398-35-0 (2-amino-4-cyclohexylthiophene-3-carbonitrile)

• Product Name: 2-amino-4-cyclohexylthiophene-3-carbonitrile
• CAS No: 1157398-35-0
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 4573852
• Update Time: 2025-06-08

2-amino-4-cyclohexylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclohexylthiophene-3-carbonitrile

• Inchi： 1S/C11H14N2S/c12-6-9-10(7-14-11(9)13)8-4-2-1-3-5-8/h7-8H,1-5,13H2
• InChI Key： NULLHHGMHCJSJQ-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2CCCCC2)C=1C#N

Additional information on 2-amino-4-cyclohexylthiophene-3-carbonitrile

Comprehensive Overview of 2-amino-4-cyclohexylthiophene-3-carbonitrile (CAS No. 1157398-35-0)

2-amino-4-cyclohexylthiophene-3-carbonitrile (CAS No. 1157398-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring an amino group and a cyano group attached to a cyclohexyl-substituted thiophene ring. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's CAS number 1157398-35-0 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate biological activity. Recent studies highlight its relevance in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry, 2-amino-4-cyclohexylthiophene-3-carbonitrile has been explored for its compatibility with sustainable synthesis methods. The rise of AI-driven drug design has further amplified interest in such compounds, as computational models prioritize structurally diverse scaffolds for high-throughput screening. This synergy between traditional organic synthesis and machine learning underscores the compound's versatility.

From a commercial perspective, suppliers often list this compound under keywords like "high-purity thiophene derivatives" or "custom synthetic intermediates," catering to the pharmaceutical and agrochemical sectors. Its stability under standard storage conditions and compatibility with common organic solvents enhance its practicality for industrial-scale applications.

Ongoing research also investigates the role of 2-amino-4-cyclohexylthiophene-3-carbonitrile in organic electronics, where its conjugated system may contribute to charge transport in semiconducting materials. This dual applicability in life sciences and advanced materials positions it as a compound of multidisciplinary interest, reflecting broader trends in convergence technologies.

For researchers seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and patent literature provide extensive references to CAS No. 1157398-35-0. As regulatory frameworks evolve, compliance with REACH and other global standards ensures its safe handling in laboratory environments.